
A Technical Guide to 2,5-Dimethylhexanedioic
Acid: Properties and Safety

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Dimethylhexanedioic acid

Cat. No.: B1594722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physical and chemical

properties, along with the available safety data for 2,5-Dimethylhexanedioic acid (CAS No.

4454-18-6). This document is intended to serve as a key resource for professionals in research

and development who may be working with this compound.

Chemical Identification and Properties
2,5-Dimethylhexanedioic acid is a dicarboxylic acid with the chemical formula C8H14O4.[1]

[2][3] Its unique structure influences its physical and chemical characteristics.

Table 1: Physical and Chemical Properties of 2,5-
Dimethylhexanedioic Acid
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Property Value

CAS Number 4454-18-6

Molecular Formula C8H14O4

Molecular Weight 174.194 g/mol [1][4]

Density 1.2 ± 0.1 g/cm³[1]

Boiling Point 335.9 ± 15.0 °C at 760 mmHg[1]

Flash Point 171.1 ± 16.9 °C[1]

Vapor Pressure 0.0 ± 1.6 mmHg at 25°C[1]

Index of Refraction 1.472[1]

Topological Polar Surface Area 74.6 Å²[5]

Rotatable Bond Count 5[5]

Hydrogen Bond Donor Count 2[5]

Hydrogen Bond Acceptor Count 4

Safety and Handling
While a comprehensive Safety Data Sheet (SDS) for 2,5-Dimethylhexanedioic acid is not

readily available in the public domain, existing data indicates that it requires careful handling.

GHS Hazard Information
Based on available information, 2,5-Dimethylhexanedioic acid is classified with the following

GHS pictogram and signal word:

Pictogram: GHS07 (Exclamation Mark)[5]

Signal Word: Warning[5]

The GHS07 pictogram typically indicates one or more of the following hazards:

Skin Irritant (Category 2)
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Eye Irritant (Category 2)

Skin Sensitizer (Category 1)

Acute Toxicity (oral, dermal, inhalation) (Category 4)

Specific Target Organ Toxicity – Single Exposure (Category 3)

Hazardous to the Ozone Layer (Category 1)

Specific hazard and precautionary statements for 2,5-Dimethylhexanedioic acid are not

explicitly detailed in the searched resources. Therefore, it is crucial to handle this compound

with the assumption that it may be a skin and eye irritant.

Table 2: General Safety Recommendations
Precautionary Measure Recommendation

Engineering Controls
Use in a well-ventilated area, preferably in a

chemical fume hood.

Personal Protective Equipment (PPE)

Wear safety glasses with side shields or

goggles, a lab coat, and chemical-resistant

gloves.

Hygiene Practices
Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage
Store in a tightly closed container in a cool, dry,

and well-ventilated place.

Spill Response

In case of a spill, avoid generating dust. Sweep

up the solid material and place it in a suitable

container for disposal.

Experimental Protocols
Detailed experimental protocols specifically for 2,5-Dimethylhexanedioic acid are not

available in the provided search results. The following is a general protocol for handling a solid

chemical with similar hazard characteristics in a research laboratory setting.
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General Protocol for Handling Solid 2,5-
Dimethylhexanedioic Acid

Preparation:

Ensure the work area (chemical fume hood) is clean and uncluttered.

Assemble all necessary equipment (spatula, weighing paper, glassware, etc.).

Don appropriate Personal Protective Equipment (PPE), including safety goggles, a lab

coat, and nitrile gloves.

Weighing and Transfer:

Tare a clean, dry weighing paper or container on an analytical balance.

Carefully transfer the desired amount of 2,5-Dimethylhexanedioic acid from the stock

container to the weighing paper using a clean spatula.

Avoid creating dust. If any material is spilled, clean it up immediately following proper

procedures.

Record the exact mass of the compound.

Dissolution (if applicable):

Add a stir bar to the receiving flask.

Carefully transfer the weighed solid into the flask.

Add the desired solvent to the flask.

Stir the mixture until the solid is completely dissolved. Gentle heating may be required,

depending on the solvent and desired concentration.

Reaction Setup (if applicable):
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If the compound is to be used in a reaction, set up the reaction apparatus within the fume

hood.

Slowly add the solution of 2,5-Dimethylhexanedioic acid to the reaction mixture as

required by the specific experimental procedure.

Post-Handling:

Clean all glassware and equipment that came into contact with the chemical.

Properly dispose of any waste material in designated chemical waste containers.

Wash hands thoroughly with soap and water after removing gloves.

Visualized Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 2,5-
Dimethylhexanedioic acid in a research environment.
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Start: 
Review SDS and Hazard Information

Don Personal Protective Equipment (PPE):
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Prepare Work Area:
- Chemical Fume Hood
- Clean and Uncluttered

Weighing and Transfer:
- Use Spatula

- Avoid Dust Generation

Dissolution / Reaction Setup

Spill Occurs

Potential

Potential

Post-Handling Procedures:
- Clean Equipment
- Dispose of Waste

Spill Response:
- Isolate Area
- Absorb Solid

- Dispose of as Hazardous Waste

Decontaminate:
- Remove PPE

- Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Safe handling workflow for 2,5-Dimethylhexanedioic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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